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Compound of Interest

Compound Name: Nickel iodide

Cat. No.: B083969 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nickel iodide hexahydrate (NiI₂·6H₂O) is an inorganic compound that presents as a bluish-

green crystalline solid. While its primary applications are in catalysis and organic synthesis, a

thorough understanding of its physical properties is crucial for its handling, characterization,

and potential exploration in other fields, including materials science and as a precursor in novel

compound synthesis. This guide provides a comprehensive overview of the key physical

properties of nickel iodide hexahydrate, detailed experimental protocols for their

determination, and a logical workflow for the physicochemical characterization of hydrated

compounds.

Quantitative Physical Properties
The fundamental physical characteristics of nickel iodide hexahydrate are summarized in the

table below for easy reference and comparison.
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Property Value

Chemical Formula NiI₂·6H₂O

Molecular Weight 420.59 g/mol [1]

Appearance Bluish-green monoclinic crystals[2]

Melting Point
Decomposes at 43 °C, losing water of

hydration[2]

Density 2.89 g/cm³ (calculated)

Solubility in Water
124.2 g/100 mL at 0 °C; 188.2 g/100 mL at 100

°C

Crystal Structure Trigonal

Space Group P-3m1

Lattice Parameters a = 7.638 Å, c = 4.876 Å

Experimental Protocols
The following sections detail the methodologies for determining the key physical properties of

nickel iodide hexahydrate.

Determination of Melting Point (Decomposition
Temperature) by Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference.

Methodology:

A small, accurately weighed sample of nickel iodide hexahydrate (typically 1-5 mg) is

placed in an aluminum DSC pan.

The pan is hermetically sealed to ensure a controlled atmosphere.
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An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC instrument.

The temperature of the DSC cell is programmed to increase at a constant rate, for example,

10 °C/min.

The heat flow to the sample and reference is monitored as a function of temperature.

The DSC thermogram will show an endothermic peak corresponding to the dehydration of

the sample. The onset temperature of this peak is taken as the decomposition temperature.

For nickel iodide hexahydrate, this is expected around 43 °C, where it loses its water of

hydration.

Determination of Water Content by Thermogravimetric
Analysis (TGA)
Thermogravimetric Analysis measures the change in mass of a sample as a function of

temperature or time in a controlled atmosphere.

Methodology:

A small, accurately weighed sample of nickel iodide hexahydrate (typically 5-10 mg) is

placed in a tared TGA pan (e.g., alumina or platinum).

The pan is placed in the TGA furnace.

The furnace is heated at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen or air).

The mass of the sample is continuously monitored as the temperature increases.

The TGA curve will show a significant weight loss corresponding to the loss of the six water

molecules of hydration. The temperature range of this weight loss and the percentage of

weight loss are recorded. The theoretical weight loss for the dehydration of NiI₂·6H₂O to NiI₂

is approximately 25.69%.
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Determination of Solubility
The solubility of a substance in a solvent is the maximum amount of the substance that can be

dissolved in a given amount of the solvent at a specific temperature.

Methodology (Isothermal Method):

An excess amount of nickel iodide hexahydrate is added to a known volume of deionized

water in a thermostated vessel.

The mixture is stirred at a constant temperature for a prolonged period (e.g., 24 hours) to

ensure equilibrium is reached.

After stirring, the solution is allowed to settle, and any undissolved solid is separated by

filtration or centrifugation.

A known volume of the saturated solution is carefully withdrawn.

The solvent is evaporated from the withdrawn sample, and the mass of the remaining solid

(anhydrous nickel iodide) is determined.

The solubility is then calculated in grams of solute per 100 mL of solvent.

This procedure is repeated at various temperatures to construct a solubility curve.

Determination of Crystal Structure by Single-Crystal X-
ray Diffraction
Single-crystal X-ray diffraction is a powerful technique for determining the three-dimensional

atomic structure of a crystalline material.

Methodology:

A suitable single crystal of nickel iodide hexahydrate is selected and mounted on a

goniometer head.

The crystal is placed in a monochromatic X-ray beam.
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The crystal is rotated, and the diffraction pattern of X-rays is collected on a detector.

The positions and intensities of the diffracted spots are used to determine the unit cell

dimensions and the arrangement of atoms within the crystal lattice.

The data is processed using specialized software to solve and refine the crystal structure,

yielding information about the crystal system, space group, and atomic coordinates. Based

on the work of Louër, Grandjean, and Weigel, nickel iodide hexahydrate crystallizes in the

trigonal system with the space group P-3m1 and lattice parameters a = 7.638 Å and c =

4.876 Å.

Mandatory Visualizations
Physicochemical Characterization Workflow
The following diagram illustrates a logical workflow for the comprehensive physicochemical

characterization of a hydrated compound like nickel iodide hexahydrate.
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Caption: Workflow for Physicochemical Characterization.

Logical Relationship in Drug Development Context
While nickel iodide hexahydrate is not a therapeutic agent itself, this diagram illustrates a

logical flow where a nickel-containing compound could be utilized as a catalyst in the synthesis

of an Active Pharmaceutical Ingredient (API).
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Caption: Role of Nickel Catalyst in API Synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

